Cas no 70477-04-2 (1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione)
![1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione structure](https://www.kuujia.com/scimg/cas/70477-04-2x500.png)
70477-04-2 structure
Product name:1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione
1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione
- 1,4-Bis((2-(diethylamino)ethyl)amino)-9,10-anthracenedione
- 9,10-Anthracenedione, 1,4-bis((2-(diethylamino)ethyl)amino)-
- 1,4-bis[2-(diethylamino)ethylamino]anthracene-9,10-dione
- SKFYKJLSKFOQLM-UHFFFAOYSA-N
- DTXSID70220753
- CHEMBL416895
- AKOS024406423
- 1,4-bis-{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione
- 1,4-BIS((2-(DIETHYLAMINO)ETHYL)AMINO)ANTHRA-9,10-QUINONE
- 1,4-bis(2-diethylaminoethylamino)anthraquinone
- 70477-04-2
- SCHEMBL7152625
-
- Inchi: InChI=1S/C26H36N4O2/c1-5-29(6-2)17-15-27-21-13-14-22(28-16-18-30(7-3)8-4)24-23(21)25(31)19-11-9-10-12-20(19)26(24)32/h9-14,27-28H,5-8,15-18H2,1-4H3
- InChI Key: SKFYKJLSKFOQLM-UHFFFAOYSA-N
- SMILES: CCN(CC)CCNC1=C2C(=C(C=C1)NCCN(CC)CC)C(=O)C3=CC=CC=C3C2=O
Computed Properties
- Exact Mass: 436.28408
- Monoisotopic Mass: 436.28382640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 553
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7Ų
- XLogP3: 5.5
Experimental Properties
- PSA: 64.68
1,4-bis{[2-(diethylamino)ethyl]amino}anthracene-9,10-dione Related Literature
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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